9beta,11beta-Epoxy-17,21-dihydroxypregn-4-ene-3,20-dione
9beta,11beta-Epoxy-17,21-dihydroxypregn-4-ene-3,20-dione
Brand Name:
Vulcanchem
CAS No.:
10072-97-6
VCID:
VC0137840
InChI:
InChI=1S/C21H28O5/c1-18-7-5-13(23)9-12(18)3-4-15-14-6-8-20(25,16(24)11-22)19(14,2)10-17-21(15,18)26-17/h9,14-15,17,22,25H,3-8,10-11H2,1-2H3/t14-,15-,17-,18-,19-,20-,21+/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C24C(O4)CC5(C3CCC5(C(=O)CO)O)C
Molecular Formula:
C21H28O5
Molecular Weight:
360.4 g/mol
9beta,11beta-Epoxy-17,21-dihydroxypregn-4-ene-3,20-dione
CAS No.: 10072-97-6
Reference Standards
VCID: VC0137840
Molecular Formula: C21H28O5
Molecular Weight: 360.4 g/mol
| CAS No. | 10072-97-6 |
|---|---|
| Product Name | 9beta,11beta-Epoxy-17,21-dihydroxypregn-4-ene-3,20-dione |
| Molecular Formula | C21H28O5 |
| Molecular Weight | 360.4 g/mol |
| IUPAC Name | (1S,2S,10S,11S,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,15-dimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-en-5-one |
| Standard InChI | InChI=1S/C21H28O5/c1-18-7-5-13(23)9-12(18)3-4-15-14-6-8-20(25,16(24)11-22)19(14,2)10-17-21(15,18)26-17/h9,14-15,17,22,25H,3-8,10-11H2,1-2H3/t14-,15-,17-,18-,19-,20-,21+/m0/s1 |
| Standard InChIKey | FJCQSIDXADHVFH-FEUSSREZSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@]24[C@@H](O4)C[C@]5([C@H]3CC[C@@]5(C(=O)CO)O)C |
| SMILES | CC12CCC(=O)C=C1CCC3C24C(O4)CC5(C3CCC5(C(=O)CO)O)C |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C24C(O4)CC5(C3CCC5(C(=O)CO)O)C |
| Synonyms | (9β,11β)-9,11-Epoxy-17,21-dihydroxypregn-4-ene-3,20-dione; 9β,11β-Epoxy-17,21-dihydroxypregn-4-ene-3,20-dione; |
| PubChem Compound | 112075 |
| Last Modified | Nov 11 2021 |
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